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Compound of Interest

Compound Name: N,N-Dimethyloctanamide

Cat. No.: B075486

Essential guidance for laboratory professionals on the safe handling, personal protective
equipment (PPE), and disposal of N,N-Dimethyloctanamide, ensuring operational safety and
regulatory compliance.

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for N,N-Dimethyloctanamide, a non-halogenated organic solvent. Adherence to
these procedures is critical to minimize exposure risks and ensure a safe laboratory
environment.

Hazard Profile and Key Safety Data

N,N-Dimethyloctanamide is classified under the Globally Harmonized System (GHS) as a
substance that causes skin irritation (Category 2) and serious eye damage (Category 1)[1][2].
As such, appropriate personal protective equipment and handling protocols are mandatory.
While specific occupational exposure limits (OELS) for N,N-Dimethyloctanamide have not
been established, it is crucial to minimize inhalation and dermal contact.

The following table summarizes key physical, chemical, and safety data for N,N-
Dimethyloctanamide:
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Property Value Source
Chemical Formula C10H21NO [11[3]
Molecular Weight 171.28 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 175-177 °C @ 0.15 Torr [1]
Flash Point 87.7+9.6 °C [1]
Density ~0.94 g/cm?3 [1]

H315: Causes skin
GHS Hazard Statements irritationH319: Causes serious [2]

eye irritation

P264, P280, P302+P352,
P305+P354+P338, P317, 2]
P332+P317, P362+P364

GHS Precautionary
Statements

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling N,N-Dimethyloctanamide to
prevent skin and eye contact.

Eye and Face Protection

Wear tightly fitting safety goggles that conform to EN 166 (EU) or NIOSH (US) standards.[2] A
face shield should be worn in situations with a higher risk of splashing.

Skin Protection

Gloves: Chemical-impermeable gloves are mandatory. While specific breakthrough time data
for N,N-Dimethyloctanamide is not readily available, gloves made of nitrile or butyl rubber are
generally recommended for handling amide solvents. It is critical to consult the glove
manufacturer's specific chemical resistance data. For prolonged or immersive work, consider
double-gloving. Always inspect gloves for any signs of degradation before use and change
them immediately if contact with the chemical is suspected.[4][5]
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Lab Coat/Clothing: A flame-resistant lab coat or chemical-resistant apron should be worn over
personal clothing. For larger quantities or in case of a significant spill risk, impervious clothing
is recommended.[2]

Respiratory Protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]
If engineering controls are insufficient to maintain exposure below acceptable levels, or during
spill cleanup, a full-face respirator with an appropriate organic vapor cartridge should be used.

[2]

Safe Handling and Operational Workflow

Adherence to a structured workflow is crucial for minimizing the risk of exposure and ensuring
operational efficiency.
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Caption: Workflow for the safe handling and disposal of N,N-Dimethyloctanamide.
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Disposal Plan

As a non-halogenated organic solvent, N,N-Dimethyloctanamide waste must be handled and
disposed of in accordance with institutional and local regulations.[6][7][8]

Waste Segregation and Collection:

o Collect waste N,N-Dimethyloctanamide in a dedicated, properly labeled, and sealed
container.[8]

» Do not mix with halogenated solvents, as this can significantly increase disposal costs.[6]

o The container should be clearly labeled as "Hazardous Waste," with the full chemical name
and associated hazards (flammable, irritant).[7]

Storage:

» Store waste containers in a designated satellite accumulation area that is well-ventilated and
away from incompatible materials.[9]

o Ensure the container is kept closed except when adding waste.[8]
Disposal:

» Arrange for the collection of the waste by a licensed professional waste disposal service or
your institution's environmental health and safety (EHS) department.[10]

» Never dispose of N,N-Dimethyloctanamide down the drain.[11]

Experimental Protocol: Glove Selection Best
Practices

Due to the absence of specific permeation data for N,N-Dimethyloctanamide, a rigorous glove
selection and usage protocol is essential.

Methodology:
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» Glove Material Selection: Based on general resistance charts for amides, select gloves
made of nitrile or butyl rubber.[5]

e Manufacturer Consultation: Contact the technical support department of your preferred glove
manufacturer to request any available chemical resistance data for N,N-
Dimethyloctanamide or structurally similar chemicals.

 Visual Inspection: Before each use, visually inspect gloves for any signs of punctures, tears,
or discoloration.

e Donning and Doffing: Follow proper procedures for donning and doffing gloves to avoid
contaminating your hands.

e Immediate Replacement: If a glove comes into contact with N,N-Dimethyloctanamide,
remove and replace it immediately.

» No Reuse: Do not reuse disposable gloves after handling N,N-Dimethyloctanamide.

By adhering to these stringent safety protocols, researchers can confidently and safely handle
N,N-Dimethyloctanamide, ensuring the integrity of their work and the safety of all laboratory
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N,N-Dimethyloctanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075486#personal-protective-equipment-for-handling-
n-n-dimethyloctanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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